Cas no 1267878-41-0 (1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one)

• Product Name: 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one
• CAS No: 1267878-41-0
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD19351239
• CID: 4692468
• PubChem ID: 82127584
• Update Time: 2025-11-02

1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one

• MDL： MFCD19351239
• Inchi： 1S/C10H8F4O/c11-8-4-1-7(2-5-8)3-6-9(15)10(12,13)14/h1-2,4-5H,3,6H2
• InChI Key： DTAQYBARYWZQPB-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Topological Polar Surface Area: 17.1

Additional information on 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one

1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one (CAS 1267878-41-0): A Versatile Fluorinated Building Block for Modern Chemistry

1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one (CAS 1267878-41-0) represents an important fluorinated organic compound that has gained significant attention in pharmaceutical and materials science research. This fluorinated ketone derivative features a unique combination of structural elements that make it particularly valuable as a synthetic intermediate. The presence of both trifluoromethyl and 4-fluorophenyl groups in its molecular architecture contributes to its distinctive chemical properties and broad utility.

Recent studies highlight the growing demand for fluorinated building blocks like 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one in drug discovery programs. The pharmaceutical industry increasingly seeks compounds that can improve metabolic stability and membrane permeability of drug candidates. This aligns perfectly with current research trends focusing on bioisosteric replacement strategies and fluorine medicinal chemistry, where molecules like CAS 1267878-41-0 play crucial roles.

The compound's molecular structure offers several advantages for synthetic applications. The electron-withdrawing nature of both the trifluoromethyl group and the fluorinated aromatic ring activates the carbonyl carbon toward nucleophilic attack, making it particularly reactive in various condensation reactions. This characteristic has been exploited in the synthesis of numerous heterocyclic compounds, which are frequently searched topics in chemical databases and research publications.

In materials science, 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one serves as a precursor for advanced fluorinated polymers with enhanced thermal stability and chemical resistance. Researchers investigating high-performance materials often explore such fluorinated intermediates to develop novel coatings and electronic materials. The compound's ability to introduce fluorine atoms into larger molecular frameworks makes it valuable for creating materials with tailored surface properties.

From a synthetic chemistry perspective, the preparation of CAS 1267878-41-0 typically involves fluorination reactions of appropriate precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting current industry priorities. The compound's stability under various conditions makes it suitable for diverse organic transformations, including those conducted under microwave-assisted conditions or using continuous flow chemistry techniques.

Analytical characterization of 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly reveals the distinct signals from the trifluoromethyl protons and the aromatic fluorine, while mass spectrometry confirms the molecular weight and fragmentation pattern. These analytical aspects are frequently searched by researchers working with fluorinated compounds.

The safety profile and handling considerations for CAS 1267878-41-0 follow standard laboratory practices for fluorinated organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material, as with all laboratory chemicals. This practical information is often sought by laboratory personnel and process chemists.

Market trends indicate growing commercial interest in 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one, particularly from contract research organizations and pharmaceutical companies developing next-generation therapeutics. The compound's availability from specialty chemical suppliers has increased in recent years, reflecting its expanding applications. Price fluctuations often correlate with demand from the drug discovery sector and materials research communities.

Future research directions for CAS 1267878-41-0 may explore its potential in catalyzed asymmetric synthesis or as a component in metal-organic frameworks. The unique electronic properties imparted by its fluorine atoms make it an interesting candidate for developing new organocatalysts or functional materials. These applications align with current scientific interests in sustainable chemistry and advanced material design.

For researchers considering 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one for their projects, several key factors should be evaluated. The compound's reactivity pattern differs from non-fluorinated analogs due to the strong electron-withdrawing effects of its substituents. Synthetic protocols may require optimization to account for these electronic characteristics. Such practical considerations are commonly searched by synthetic chemists working with fluorinated intermediates.

In conclusion, 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-one (CAS 1267878-41-0) represents a valuable addition to the toolbox of modern synthetic chemistry. Its unique combination of fluorinated groups offers diverse opportunities for creating novel compounds with enhanced properties. As research continues to explore the benefits of fluorination in various applications, the importance of such specialized building blocks will likely continue to grow in both academic and industrial settings.